N-(3-bromo-4-ethoxybenzyl)-N-[3-(methylamino)propyl]amine

• Molecular Formula: C13H21BrN2O
• Molecular Weight: 301.22 g/mol
• IUPAC Name: N//'-[(3-bromo-4-ethoxyphenyl)methyl]-N-methylpropane-1,3-diamine
• InChI: InChI=1S/C13H21BrN2O/c1-3-17-13-6-5-11(9-12(13)14)10-16-8-4-7-15-2/h5-6,9,15-16H,3-4,7-8,10H2,1-2H3
• InChI Key: TXSDWOYVYAKWFL-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)CNCCCNC)Br

Description

N-(3-bromo-4-ethoxybenzyl)-N-[3-(methylamino)propyl]amine is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields. This compound is commonly referred to as "compound X" for the purpose of

Mechanism of Action

The mechanism of action of compound X involves its selective binding to the NET. This binding inhibits the reuptake of norepinephrine, leading to an increase in norepinephrine levels in the synaptic cleft. This increase in norepinephrine levels can lead to various physiological effects, depending on the location of the NET in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of compound X are dependent on the location of the NET in the body. In the central nervous system, compound X has been shown to increase norepinephrine levels and improve cognitive function. In the cardiovascular system, compound X has been shown to increase heart rate and blood pressure. In the gastrointestinal system, compound X has been shown to increase motility.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its selectivity for the NET. This allows for the study of the role of norepinephrine in various physiological processes without affecting other neurotransmitter systems. One limitation of using compound X in lab experiments is its potential for off-target effects. This can lead to unintended physiological effects and make it difficult to interpret the results of the experiment.

Future Directions

There are several future directions for research on compound X. One direction is the study of the role of norepinephrine in various neurological disorders, such as depression and attention deficit hyperactivity disorder (ADHD). Another direction is the development of more selective compounds that target the NET with greater specificity. Additionally, the use of compound X in combination with other compounds could lead to the development of new treatments for various disorders.

Synthesis Methods

Compound X can be synthesized using a multi-step process. The first step involves the reaction of 3-bromo-4-ethoxybenzaldehyde with propylamine to form an imine intermediate. The imine intermediate is then reduced with sodium borohydride to form the amine product. The amine product is then reacted with methylamine to form the final product, compound X.

Scientific Research Applications

Compound X has potential applications in various fields of scientific research. One of the main applications of compound X is in the study of neurotransmitter systems. Compound X has been shown to selectively bind to the norepinephrine transporter (NET) and inhibit the reuptake of norepinephrine. This makes it a useful tool for studying the role of norepinephrine in various physiological processes.